Cas no 1956336-05-2 (Ethyl 1-(piperidin-1-ylmethyl)cyclopropanecarboxylate)

• Product Name: Ethyl 1-(piperidin-1-ylmethyl)cyclopropanecarboxylate
• CAS No: 1956336-05-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5039378
• Update Time: 2025-05-19

Ethyl 1-(piperidin-1-ylmethyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(piperidin-1-ylmethyl)cyclopropanecarboxylate

• Inchi： 1S/C12H21NO2/c1-2-15-11(14)12(6-7-12)10-13-8-4-3-5-9-13/h2-10H2,1H3
• InChI Key： JTVLFSJQTXVKLU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CN2CCCCC2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Ethyl 1-(piperidin-1-ylmethyl)cyclopropanecarboxylate

Ethyl 1-(piperidin-1-ylmethyl)cyclopropanecarboxylate: A Comprehensive Overview

Ethyl 1-(piperidin-1-ylmethyl)cyclopropanecarboxylate, a compound with CAS No. 1956336-05-2, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a piperidine moiety, making it a valuable subject for both academic and industrial research. The integration of these structural elements not only enhances its chemical stability but also contributes to its potential applications in drug design and development.

The cyclopropane ring is a three-membered hydrocarbon ring, known for its high strain energy and reactivity. In this compound, the cyclopropane ring is attached to a carboxylic acid ester group, specifically an ethyl ester, which adds to its versatility. The piperidine moiety, a six-membered amine-containing ring, introduces additional complexity to the molecule. Piperidine is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable component in medicinal chemistry.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. These compounds are often used as templates for designing bioactive molecules due to their unique physical and chemical properties. For instance, the strained nature of the cyclopropane ring can lead to enhanced reactivity and selectivity in biological systems. This makes Ethyl 1-(piperidin-1-ylmethyl)cyclopropanecarboxylate an attractive candidate for exploring novel therapeutic agents.

One of the key areas of research involving this compound is its potential application in neuroscience. The piperidine moiety is structurally similar to certain neurotransmitters and has been shown to interact with GABA receptors, which are critical in regulating neuronal activity. By modifying the substituents on the cyclopropane ring, researchers can fine-tune the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to optimize its therapeutic potential.

In addition to its pharmacological applications, Ethyl 1-(piperidin-1-ylmethyl)cyclopropanecarboxylate has also been studied for its role in catalytic processes. The combination of a strained cyclopropane ring and a nitrogen-containing piperidine group makes this compound suitable for use as a catalyst in various organic reactions. Recent advancements in asymmetric catalysis have further underscored the importance of such compounds in synthesizing complex molecules with high enantioselectivity.

The synthesis of Ethyl 1-(piperidin-1-ylmethyl)cyclopropanecarboxylate involves a multi-step process that typically begins with the preparation of the cyclopropane derivative. This is followed by the introduction of the piperidine moiety through nucleophilic substitution or other coupling reactions. The final step involves esterification to yield the ethyl ester form of the compound. Researchers have explored various synthetic pathways to improve the efficiency and scalability of this process, ensuring that it can be adapted for large-scale production if needed.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods have provided valuable insights into its molecular structure and stability under different conditions. For instance, studies have shown that the compound exhibits good thermal stability up to certain temperatures before undergoing decomposition or structural rearrangement.

Looking ahead, there is significant interest in exploring the biological activity of Ethyl 1-(piperidin-1-ylmethyl)cyclopropanecarboxylate across various biological systems. Preclinical studies have demonstrated promising results in terms of its ability to modulate cellular signaling pathways involved in inflammation and neurodegenerative diseases. However, further research is required to fully understand its mechanism of action and safety profile before it can be considered for clinical trials.

In conclusion, Ethyl 1-(piperidin-1-ylmethyl)cyclopropanecarboxylate (CAS No. 1956336-05-2) represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse applications in science and medicine. Its unique combination of functional groups makes it a valuable tool for researchers seeking to develop innovative solutions in drug discovery and catalytic chemistry.